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Compound of Interest

Compound Name: SCR7

Cat. No.: B612088 Get Quote

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals working with SCR7. Adherence to these procedures is vital for

ensuring personal safety and proper management of this chemical compound.

Chemical and Physical Properties
A summary of the key properties of SCR7 is presented below for quick reference.

Property Value

Chemical Name SCR7 pyrazine

CAS Number 14892-97-8

Molecular Formula C₁₈H₁₂N₄OS[1]

Molecular Weight 332.38 g/mol

Appearance Faintly yellow to dark yellow powder

Solubility
Soluble in DMSO (10 mg/mL) and ethanol (20

mM)[2]

Storage Temperature Room temperature
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SCR7 pyrazine is classified as an acute toxicant if swallowed (Acute Tox. 4 Oral) and is a

combustible solid. The signal word for this compound is "Warning," with the corresponding

hazard statement H302. It is important to note that the chemical, physical, and toxicological

properties of SCR7 have not been fully investigated.[1] Therefore, it should be handled with

care, assuming it is potentially hazardous.

Core Safety Precautions:

Work Area: Always handle SCR7 in a designated chemical fume hood with an independent

air supply.[1] The laboratory should be equipped with a safety shower and an eye wash

station.[1]

Avoid Contamination: Prevent inhalation of dust and aerosols, and avoid contact with eyes,

skin, and clothing.[1]

Ignition Sources: Keep away from sources of ignition as it is a combustible solid.[1]

Exposure: Avoid prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to minimize exposure risk. The following table

outlines the required PPE for handling SCR7.
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Body Part Personal Protective Equipment (PPE)

Respiratory

A NIOSH-approved N95 dust mask or a

respirator with appropriate particulate filters

should be used to prevent inhalation of the

powder.[3][4] In case of fire, a self-contained

breathing apparatus is necessary.[1]

Hand

Chemical-resistant gloves (minimum standard

BS EN 374:2003) are required.[1] Nitrile gloves

are a suitable option.[3][5] Gloves should be

inspected before each use and disposed of

properly after handling.[1]

Eye

Appropriate safety glasses with side shields or

chemical safety goggles are mandatory to

protect against splashes and dust particles.[1][5]

[6]

Body
A laboratory coat or a disposable jumpsuit

should be worn to protect skin and clothing.[3][5]

Procedural Workflow for Handling SCR7
The following diagram illustrates the step-by-step workflow for safely handling SCR7 in a

laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE (Gloves, Goggles, Lab Coat, Mask)

Verify fume hood is operational

Gather all necessary materials and reagents

Weigh SCR7 powder in fume hood

Dissolve SCR7 in appropriate solvent (e.g., DMSO)

Perform experimental procedure

Decontaminate work surfaces

Dispose of contaminated waste in designated hazardous waste container

Doff PPE in correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of SCR7.
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Emergency Procedures
In the event of exposure or a spill, immediate action is critical.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air and monitor their

breathing. If breathing is difficult, administer

oxygen. If breathing stops, provide artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing and

wash it before reuse. Consult a physician.[1]

Eye Contact
Flush eyes with plenty of water for at least 15

minutes. Seek immediate medical attention.[1]

Ingestion

Rinse the mouth with water. Do not induce

vomiting unless directed by medical personnel.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill and Disposal Plan
Spill Management:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: Use an absorbent material to contain the spill. Avoid creating dust.

Clean: Carefully collect the spilled material and absorbent into a sealed, labeled container for

hazardous waste.
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Decontaminate: Clean the spill area with an appropriate solvent or detergent.

Disposal: All waste materials contaminated with SCR7, including empty containers, used PPE,

and spill cleanup materials, must be treated as hazardous waste.[1] Dispose of this waste in a

regulated landfill or through a specialized hazardous waste disposal company in accordance

with all national and local regulations.[1]

The following diagram outlines the logical relationship for waste disposal.

SCR7 Waste Disposal Pathway

Generation of SCR7-contaminated waste (solid & liquid)

Segregate into labeled, sealed hazardous waste containers

Store in a designated, secure area

Arrange for collection by a licensed hazardous waste disposal company

Final disposal at a regulated facility

Click to download full resolution via product page

Caption: Disposal Pathway for SCR7 Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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